1-(4-Bromophenyl)sulfonyl-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole

• IUPAC Name: 1-(4-bromophenyl)sulfonyl-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole
• InChI: InChI=1S/C16H14BrClN2O2S2/c17-13-5-7-14(8-6-13)24(21,22)20-10-9-19-16(20)23-11-12-3-1-2-4-15(12)18/h1-8H,9-11H2
• InChI Key: ZFVDRBRVHHVMNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2Cl)S(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C16H14BrClN2O2S2
• Molecular Weight: 445.8 g/mol

Description

1-(4-Bromophenyl)sulfonyl-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole is a useful research compound. Its molecular formula is C16H14BrClN2O2S2 and its molecular weight is 445.77. The purity is usually 95%.
BenchChem offers high-quality 1-(4-Bromophenyl)sulfonyl-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(4-Bromophenyl)sulfonyl-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Crystallography

1-(4-Bromophenyl)sulfonyl-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole, like other similar compounds, has been studied for its molecular structure and crystallography. Al-Hourani et al. (2015) conducted studies to understand the orientation and interaction of similar molecules, providing insights into their molecular docking in the active site of enzymes such as cyclooxygenase-2 (Al-Hourani et al., 2015).

Synthesis and Reactivity

The synthesis and reactivity of related compounds have been explored in various studies. Hawkins et al. (1995) discussed the synthesis of bromoimidazole derivatives and their resistance to nucleophilic displacement, which is a critical aspect of understanding the chemical behavior of such compounds (Hawkins et al., 1995).

Pharmacological Applications

In the pharmacological domain, compounds with similar structures have been evaluated for their potential as inhibitors or therapeutic agents. For example, Navidpour et al. (2007) designed and synthesized a new type of imidazoles as selective COX-2 inhibitors, highlighting the potential of such compounds in anti-inflammatory applications (Navidpour et al., 2007).

Antibacterial and Antifungal Activity

Compounds similar to 1-(4-Bromophenyl)sulfonyl-2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazole have also been studied for their antibacterial and antifungal properties. Shi et al. (2015) researched sulfone derivatives containing 1,3,4-oxadiazole moieties, demonstrating good antibacterial activities against pathogens like rice bacterial leaf blight (Shi et al., 2015).

Antioxidant Properties

Some studies have focused on the antioxidant properties of bromophenol derivatives, which could be related to the compound . Li et al. (2011) isolated bromophenols from the marine red alga Rhodomela confervoides, showcasing their strong free radical scavenging activities (Li et al., 2011).